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Compound of Interest

Compound Name: 9-(Bromomethyl)nonadecane

Cat. No.: B041432 Get Quote

CAS Number: 69620-20-8

This technical guide provides a comprehensive overview of 9-(Bromomethyl)nonadecane, a

branched-chain alkyl bromide. The information is intended for researchers, scientists, and

professionals in the fields of materials science and organic synthesis. While the initial scope of

this document included applications in drug development, extensive research has revealed no

significant data in this area. Therefore, this guide focuses on the compound's well-documented

properties and applications in organic electronics.

Physicochemical Properties
9-(Bromomethyl)nonadecane is a colorless to pale yellow oily liquid at room temperature.[1]

[2] Its key physicochemical properties are summarized in the table below for easy reference

and comparison.
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Property Value Source

CAS Number 69620-20-8 [1]

Molecular Formula C20H41Br [1]

Molecular Weight 361.44 g/mol [1]

Melting Point -5 °C [2]

Boiling Point 195 °C at 0.4 mmHg [1][2]

Density 0.971 ± 0.06 g/cm³ (Predicted) [1][2]

Refractive Index 1.4620 to 1.4660 [1][2]

Solubility
Soluble in Chloroform, slightly

soluble in Ethyl Acetate.[1][2]

InChI Key
XSQSDBVMLJNZKU-

UHFFFAOYSA-N
[3]

SMILES
CCCCCCCCC(CBr)CCCCCC

CCCC
[2]

Synthesis and Purification
The primary synthetic route to 9-(Bromomethyl)nonadecane involves the bromination of 2-

octyldodecan-1-ol.

Experimental Protocol: Synthesis from 2-octyldodecan-
1-ol
A common method for the synthesis of 9-(Bromomethyl)nonadecane is the Appel reaction,

which utilizes triphenylphosphine and a bromine source, such as carbon tetrabromide or N-

Bromosuccinimide.

Materials:

2-octyldodecan-1-ol
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Triphenylphosphine (PPh3)

N-Bromosuccinimide (NBS)

Dichloromethane (CH2Cl2), anhydrous

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-

octyldodecan-1-ol and triphenylphosphine in anhydrous dichloromethane.

Cool the solution to 0 °C using an ice bath.

Slowly add N-Bromosuccinimide portion-wise to the stirred solution, maintaining the

temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the starting material is consumed (monitored by TLC).

Quench the reaction by adding water.

Extract the product with dichloromethane.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield pure 9-(Bromomethyl)nonadecane.

Applications in Organic Electronics
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The primary application of 9-(Bromomethyl)nonadecane is as a synthetic intermediate for the

introduction of branched alkyl side chains onto conjugated polymer backbones.[1][2] This

structural modification is crucial for the development of high-performance organic electronic

materials.

The long, branched alkyl group imparts several beneficial properties:

Increased Solubility: The non-polar, bulky side chain enhances the solubility of the resulting

conjugated polymers in common organic solvents. This is essential for solution-based

processing techniques like spin-coating and printing, which are vital for manufacturing large-

area and flexible electronic devices.[4]

Improved Film Morphology: The branched alkyl chains influence the solid-state packing of

the polymer chains, promoting favorable π-π stacking and the formation of ordered

microstructures. This enhanced organization facilitates efficient charge transport, leading to

higher charge carrier mobilities in devices such as organic field-effect transistors (OFETs).[4]

The synthesis of these functionalized polymers typically involves the reaction of 9-
(Bromomethyl)nonadecane with a nucleophilic site on the monomer or polymer backbone.

Synthesis of Functionalized Polymer

Application in Organic Electronics
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Solution Processing
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Workflow from Synthesis to Application.

Safety and Handling
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9-(Bromomethyl)nonadecane is classified as a hazardous substance. It is crucial to handle

this chemical with appropriate safety precautions in a well-ventilated area.

Hazard Statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P302+P352: IF ON SKIN: Wash with plenty of water.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this compound.[5][6]

Drug Development Applications: An Evidence Gap
Despite a thorough review of scientific literature, no significant research or data has been found

to support the use of 9-(Bromomethyl)nonadecane in drug development. There are no

published studies detailing its biological activity, mechanism of action, or its involvement in any

signaling pathways. While long-chain alkyl halides are a broad class of compounds with

diverse chemical reactivity, the specific properties and applications of 9-
(Bromomethyl)nonadecane appear to be confined to the field of materials science at present.

Researchers in drug discovery and development should be aware of this evidence gap.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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